Cas no 864685-48-3 (3H-Pyrazol-3-one,5-(1,1-dimethylethyl)-2,4-dihydro-2-(1-methylhexyl)-)

• Product Name: 3H-Pyrazol-3-one,5-(1,1-dimethylethyl)-2,4-dihydro-2-(1-methylhexyl)-
• CAS No: 864685-48-3
• MF: C₁₄H₂₆N₂O
• MW: 238.369043827057
• CID: 718666
• PubChem ID: 17750057
• Update Time: 2025-04-19

3H-Pyrazol-3-one,5-(1,1-dimethylethyl)-2,4-dihydro-2-(1-methylhexyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one,5-(1,1-dimethylethyl)-2,4-dihydro-2-(1-methylhexyl)-
• 5-TERT-BUTYL-2-(1-METHYL-HEXYL)-2,4-DIHYDRO-PYRAZOL-3-ONE
• 5-tert-butyl-2-heptan-2-yl-4H-pyrazol-3-one
• 3-(tert-Butyl)-1-(heptan-2-yl)-1H-pyrazol-5(4H)-one
• DTXSID50590209
• 5-tert-Butyl-2-(heptan-2-yl)-2,4-dihydro-3H-pyrazol-3-one
• 5-t-butyl-2-(heptan-2-yl)-2,4-dihydro-3h-pyrazol-3-one
• 5-tert-butyl-2-(1-methyl-hexyl)-2,4-dihydropyrazol-3-one
• AKOS015969282
• 864685-48-3
• DB-368828

• Inchi： 1S/C14H26N2O/c1-6-7-8-9-11(2)16-13(17)10-12(15-16)14(3,4)5/h11H,6-10H2,1-5H3
• InChI Key： ZFAQZTVCHAAZPK-UHFFFAOYSA-N
• SMILES： O=C1CC(C(C)(C)C)=NN1C(C)CCCCC

Computed Properties

• Exact Mass: 238.20500
• Monoisotopic Mass: 238.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• PSA: 32.67000
• LogP: 2.96310